Cas no 175136-40-0 ((7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone)

• Product Name: (7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone
• CAS No: 175136-40-0
• MF: C₁₅H₁₀Br₂O₃
• MW: 398.046103000641
• CID: 134327
• PubChem ID: 1241417
• Update Time: 2025-04-19

(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-bromophenyl)methanone
• (6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)-(4-bromophenyl)methanone
• (7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-bromophenyl)methanone
• Methanone,(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-bromophenyl)-
• AC1LOJKT
• AC1Q24MH
• CTK4D5272
• HMS547L16
• Maybridge1_002194
• MolPort-001-004-241
• Oprea1_131695
• 2-(4-BROMOBENZOYL)-4,5-ETHYLENEDIOXYBROMOBENZENE
• (7-Bromo-2,3-dihydro-1,4-benzodioxine-6-yl)-(4-bromophenyl)methanone
• MFCD00218916
• FT-0604843
• 175136-40-0
• DTXSID80361308
• Methanone, (7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-bromophenyl)-
• C15H10Br2O3
• AKOS003592492

• Inchi： 1S/C15H10Br2O3/c16-10-3-1-9(2-4-10)15(18)11-7-13-14(8-12(11)17)20-6-5-19-13/h1-4,7-8H,5-6H2
• InChI Key： LDEWYYUQJRXQRI-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(C1C=CC(=CC=1)Br)=O)OCCO2

Computed Properties

• Exact Mass: 395.8996
• Monoisotopic Mass: 395.89967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.739
• Boiling Point: 480.4°C at 760 mmHg
• Flash Point: 244.4°C
• Refractive Index: 1.637
• PSA: 35.53
• LogP: 4.21380